Cas no 2171186-53-9 ((3S)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidoheptanoic acid)

• Product Name: (3S)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidoheptanoic acid
• CAS No: 2171186-53-9
• MF: C₂₈H₃₆N₂O₅
• MW: 480.595848083496
• CID: 6223345
• PubChem ID: 165961194
• Update Time: 2025-07-21

(3S)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidoheptanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidoheptanoic acid
• (3S)-3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethylbutanamido]heptanoic acid
• 2171186-53-9
• EN300-1475647

• Inchi： 1S/C28H36N2O5/c1-4-5-10-19(15-26(32)33)30-25(31)16-28(2,3)18-29-27(34)35-17-24-22-13-8-6-11-20(22)21-12-7-9-14-23(21)24/h6-9,11-14,19,24H,4-5,10,15-18H2,1-3H3,(H,29,34)(H,30,31)(H,32,33)/t19-/m0/s1
• InChI Key： XVDLWQYQYXYELL-IBGZPJMESA-N
• SMILES： O(C(NCC(C)(C)CC(N[C@H](CC(=O)O)CCCC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 480.26242225g/mol
• Monoisotopic Mass: 480.26242225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 13
• Complexity: 702
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 105Ų

Additional information on (3S)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidoheptanoic acid

Recent Advances in the Study of (3S)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidoheptanoic acid (CAS: 2171186-53-9)

The compound (3S)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidoheptanoic acid (CAS: 2171186-53-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in peptide synthesis and drug delivery systems. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group and the dimethylbutanamidoheptanoic acid moiety makes it a valuable intermediate in the synthesis of complex peptides and peptidomimetics.

Recent studies have focused on optimizing the synthesis and purification processes of this compound to enhance its yield and purity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated an improved synthetic route that significantly reduces side reactions and improves overall efficiency. The researchers employed a combination of solid-phase peptide synthesis (SPPS) and high-performance liquid chromatography (HPLC) to achieve a purity of over 98%, which is critical for its application in pharmaceutical formulations.

In addition to its synthetic utility, (3S)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidoheptanoic acid has been investigated for its role in enhancing the stability and bioavailability of peptide-based drugs. A recent preclinical study highlighted its ability to improve the pharmacokinetic properties of therapeutic peptides by reducing enzymatic degradation and increasing membrane permeability. These findings suggest that this compound could play a pivotal role in the development of next-generation peptide therapeutics.

Furthermore, the compound's potential applications extend to targeted drug delivery systems. Researchers have explored its use as a linker in antibody-drug conjugates (ADCs), where it facilitates the stable attachment of cytotoxic agents to monoclonal antibodies. This approach has shown promising results in early-stage clinical trials for the treatment of various cancers, including breast and lung cancer. The unique chemical properties of (3S)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidoheptanoic acid contribute to the controlled release of the payload, minimizing off-target effects and improving therapeutic efficacy.

Despite these advancements, challenges remain in the large-scale production and clinical translation of this compound. Issues such as cost-effectiveness, scalability, and regulatory compliance need to be addressed to fully realize its potential. Ongoing research is focused on developing greener synthetic methods and exploring novel applications in personalized medicine. Collaborative efforts between academia and industry are expected to drive further innovations in this area.

In conclusion, (3S)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidoheptanoic acid (CAS: 2171186-53-9) represents a versatile and valuable tool in chemical biology and pharmaceutical research. Its applications in peptide synthesis, drug delivery, and targeted therapies underscore its importance in advancing modern medicine. Continued research and development efforts are essential to overcome existing challenges and unlock its full therapeutic potential.